Cas no 88156-52-9 (Phosphoric acid, cyanodiphenylmethyl diethyl ester)

Phosphoric acid, cyanodiphenylmethyl diethyl ester structure

88156-52-9 structure

Product Name:Phosphoric acid, cyanodiphenylmethyl diethyl ester

CAS No:88156-52-9

Molecular Formula:C₁₈H₂₀NO₄P

Molecular Weight:345.3295

CID:642899

PubChem ID:13183057

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Phosphoric acid, cyanodiphenylmethyl diethyl ester Properties

Names and Identifiers

- Phosphoric acid, cyanodiphenylmethyl diethyl ester
- [cyano(diphenyl)methyl] diethyl phosphate
- DTXSID70525457
- 88156-52-9
- Cyano(diphenyl)methyl diethyl phosphate
- InChIKey： GIBROZKGXIWBKT-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H20NO4P/c1-3-21-24(20,22-4-2)23-18(15-19,16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-14H,3-4H2,1-2H3
- SMILES： CCOP(=O)(OCC)OC(C#N)(C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

Exact Mass: 345.11299512g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 345.11299512g/mol
Heavy Atom Count: 24
Complexity: 447
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 68.6Å²

Phosphoric acid, cyanodiphenylmethyl diethyl ester Related Literature

1. Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data

Analyst, 1988,113, 1357-1364
2. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344
3. One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties

Quan Shi,Narendiran Vitchuli,Joshua Nowak,Mohamed Bourham,Xiangwu Zhang J. Mater. Chem., 2011,21, 10330-10335
4. Ultracentrifugation-based multi-target affinity selection mass spectrometry†

Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622
5. Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Won-Young Cha,Tomoki Yoneda,Sangsu Lee,Jong Min Lim,Atsuhiro Osuka,Dongho Kim Chem. Commun., 2014,50, 548-550
6. New British Standards

Proc. Anal. Div. Chem. Soc., 1979,16, 358-358
7. Palladium-catalysed enantio- and regioselective (3 + 2) cycloaddition reactions of sulfamidate imine-derived 1-azadienes towards spirocyclic cyclopentanes†

Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
8. Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

Jun Xiong,Wenjuan Wang,Rou Li,Xiaoli Tang RSC Adv., 2015,5, 19830-19837
9. Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763
10. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544

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